Cas no 956191-52-9 (2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid)

• Product Name: 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid
• CAS No: 956191-52-9
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 5053692
• Update Time: 2025-05-24

2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1H-pyrazol-1-ylmethyl)phenyl]benzoic acid
• 2-[4-(pyrazol-1-ylmethyl)phenyl]benzoic acid
• NE52565
• Z235344229
• 4'-[(1H-pyrazol-1-yl)methyl]-[1,1'-biphenyl]-2-carboxylic acid
• 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid

• Inchi： 1S/C17H14N2O2/c20-17(21)16-5-2-1-4-15(16)14-8-6-13(7-9-14)12-19-11-3-10-18-19/h1-11H,12H2,(H,20,21)
• InChI Key： AFXDJVZHRMHWLP-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC(=CC=1)CN1C=CC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1

Additional information on 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid

2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid (CAS No. 956191-52-9): An Overview of Its Properties and Applications

2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid (CAS No. 956191-52-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1H-pyrazol-1-ylmethyl)phenylbenzoic acid, is characterized by its unique structural features, which include a pyrazole ring and a benzene ring linked by a methylene group, with a carboxylic acid functional group attached to the benzene ring. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid can be represented as C₁₇H₁₃N₃O₂. The molecular weight of this compound is approximately 287.30 g/mol. The presence of the pyrazole ring, which is known for its bioisosteric properties, makes this compound an attractive candidate for various drug discovery programs. Pyrazoles are widely used in the design of small molecules due to their ability to modulate biological targets such as enzymes, receptors, and ion channels.

In recent years, 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid has also been investigated for its anticancer activities. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are crucial for cell survival and proliferation, and their inhibition by 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid can lead to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid may be suitable for further development as an oral medication.

In addition to its therapeutic potential, 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid has been explored for its use in chemical biology research. The compound's ability to modulate specific biological targets makes it a valuable tool for studying cellular processes and signaling pathways. For example, it has been used in high-throughput screening assays to identify novel targets for drug discovery and to understand the mechanisms underlying various diseases.

The synthesis of 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid has been well-documented in the literature. Several synthetic routes have been developed to produce this compound efficiently and in high yields. One common approach involves the reaction of 4-bromobenzaldehyde with hydrazine hydrate to form 4-bromobenzaldehyde hydrazone, followed by cyclization with an appropriate coupling reagent to form the pyrazole ring. Subsequent functionalization steps can then introduce the carboxylic acid group and other substituents.

The safety profile of 2-4-(1H-Pyrazol-1-ylmethyl)phenylbenzoic Acid is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile in humans.

In conclusion, 2-4-(1H-Pyrazol-1-y methyl)phenylbenzoic Acid (CAS No. 956191-52-) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.